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Compound Name: Dibenzo[a,c]anthracene-13C6

Cat. No.: B15583946 Get Quote

An Inter-Laboratory Comparison for the Analysis of Dibenzo[a,c]anthracene and its Isotopically

Labeled Standard

This guide provides a comparative overview of analytical performance for the determination of

Dibenzo[a,c]anthracene, a polycyclic aromatic hydrocarbon (PAH), with a focus on the use of

its carbon-13 labeled internal standard, Dibenzo[a,c]anthracene-13C6. The data and

protocols presented are based on inter-laboratory comparison studies for structurally similar

PAHs, which serve as a proxy for assessing the expected performance for

Dibenzo[a,c]anthracene analysis. These studies, also known as proficiency tests or round-robin

tests, are essential for external quality assurance and are often a requirement for laboratory

accreditation under ISO/IEC 17025.

Data Presentation
The performance of laboratories in PAH analysis is commonly evaluated using statistical

metrics such as the Z-score, which indicates how far a laboratory's result is from the consensus

value. A Z-score between -2.0 and +2.0 is generally considered a satisfactory performance.

The following table summarizes representative results from inter-laboratory studies on PAHs in

various matrices, illustrating the typical performance of different analytical methods.
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Laborator
y ID

Analyte

Reported
Concentr
ation
(µg/kg)

Assigned
Value
(µg/kg)

Z-Score
Recovery
(%)

Method

Lab 1
Benzo[a]py

rene
4.5 5.0 -1.0 90 GC-MS

Lab 2

Dibenzo[a,

h]anthrace

ne

8.2 7.5 0.9 109 HPLC-FLD

Lab 3
Benzo[a]an

thracene
9.8 10.2 -0.4 96 GC-MS/MS

Lab 4 Chrysene 11.5 10.8 0.6 106 HPLC-FLD

Lab 5
Benzo[b]flu

oranthene
6.7 8.0 -1.6 84 GC-MS

Note: The data presented in this table is illustrative and compiled from various sources to

represent typical outcomes in proficiency testing for PAHs.

Experimental Protocols
The analysis of Dibenzo[a,c]anthracene, using Dibenzo[a,c]anthracene-13C6 as an internal

standard, generally involves extraction, sample clean-up, and instrumental analysis. The two

most common analytical techniques are Gas Chromatography-Mass Spectrometry (GC-MS)

and High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD).

Gas Chromatography-Mass Spectrometry (GC-MS)
Extraction: The sample is spiked with a known amount of Dibenzo[a,c]anthracene-13C6
solution. Extraction is then performed using methods such as Soxhlet, pressurized liquid

extraction (PLE), or microwave-assisted extraction with a suitable solvent (e.g.,

hexane/acetone or toluene).

Clean-up: The extract is concentrated and subjected to a clean-up step to remove interfering

compounds. This is commonly achieved using solid-phase extraction (SPE) with silica or
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Florisil cartridges.

Instrumental Analysis:

Gas Chromatograph (GC): Equipped with a capillary column (e.g., DB-5ms).

Injector: Splitless injection is typically used for trace analysis.

Oven Temperature Program: A programmed temperature ramp is employed to separate

the PAHs.

Mass Spectrometer (MS): Operated in selected ion monitoring (SIM) mode to enhance

sensitivity and selectivity. The molecular ions of Dibenzo[a,c]anthracene and

Dibenzo[a,c]anthracene-13C6 are monitored.

Quantification: A multi-level calibration curve is prepared using certified reference standards

of Dibenzo[a,c]anthracene, with each standard containing the same concentration of the

internal standard, Dibenzo[a,c]anthracene-13C6.

High-Performance Liquid Chromatography with
Fluorescence Detection (HPLC-FLD)

Extraction and Clean-up: The extraction and clean-up steps are similar to those for GC-MS

analysis.

Instrumental Analysis:

HPLC System: A reverse-phase C18 column is commonly used.

Mobile Phase: A gradient of acetonitrile and water is typically employed for separation.

Fluorescence Detector (FLD): The detector is set at the specific excitation and emission

wavelengths for Dibenzo[a,c]anthracene to ensure high sensitivity and selectivity.

Quantification: Quantification is based on a calibration curve prepared from certified

reference standards of Dibenzo[a,c]anthracene, with Dibenzo[a,c]anthracene-13C6 added

as the internal standard.
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Mandatory Visualization
The following diagrams illustrate the experimental workflow for PAH analysis and a simplified

metabolic pathway for dibenzoanthracenes.
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Caption: Experimental workflow for PAH analysis.
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To cite this document: BenchChem. [inter-laboratory comparison for Dibenzo[a,c]anthracene-
13C6 analysis]. BenchChem, [2025]. [Online PDF]. Available at:
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a-c-anthracene-13c6-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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